Cas no 18794-33-7 (3-(methylsulfanyl)pyridine)

3-(Methylsulfanyl)pyridine is a sulfur-containing heterocyclic compound with the molecular formula C₆H₇NS. This organosulfur derivative of pyridine features a methylthio (-SCH₃) substituent at the 3-position, imparting unique reactivity and utility in synthetic chemistry. It serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, owing to its ability to participate in nucleophilic substitution and metal-catalyzed coupling reactions. The methylsulfanyl group enhances electron density on the pyridine ring, facilitating further functionalization. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for laboratory and industrial applications. The compound is particularly valued for its role in constructing complex molecular architectures.

3-(methylsulfanyl)pyridine structure

Product Name:3-(methylsulfanyl)pyridine

CAS No:18794-33-7

MF:C₆H₇NS

MW:125.191479921341

CID:203636

PubChem ID:140425

Update Time:2025-05-28

3-(methylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine,3-(methylthio)-
- 3-(Methylthio)pyridine
- 3-METHYLSULFANYLPYRIDINE
- β-(Methylthio)pyridine
- 3-Methylthiopyridine
- Methyl(3-pyridyl) sulfide
- Pyridine, 3-(methylthio)- (6CI,8CI,9CI)
- 3-(methylsulfanyl)pyridine
- AKOS015891979
- CS-0195584
- E91332
- 18794-33-7
- 3-METHYLMERCAPTOPYRIDINE
- Pyridine, 3-(methylthio)-
- EN300-43371
- InChI=1/C6H7NS/c1-8-6-3-2-4-7-5-6/h2-5H,1H
- MFCD17014780
- SCHEMBL272037
- DTXSID40172119
- Q63391929
- FT-0691933
- 3-(Methylsulfanyl)pyridine #
- DA-17598
- pyridine, 3-methylthio-
- Inchi： 1S/C6H7NS/c1-8-6-3-2-4-7-5-6/h2-5H,1H3
- InChI Key： AULOGPOZBOCNSX-UHFFFAOYSA-N
- SMILES： S(C)C1C=NC=CC=1

Computed Properties

Exact Mass: 125.03001
Monoisotopic Mass: 125.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 65.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 38.2A^2

Experimental Properties

Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 110-120 ºC (30 Torr)
Flash Point: 81.4±19.8 ºC,
Refractive Index: 1.571
Solubility: Slightly soluble (7.4 g/l) (25 º C),
PSA: 12.89

3-(methylsulfanyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M106065-25mg	3-(methylsulfanyl)pyridine	18794-33-7		25mg	$ 70.00	2022-06-04
TRC	M106065-50mg	3-(methylsulfanyl)pyridine	18794-33-7		50mg	$ 95.00	2022-06-04
TRC	M106065-250mg	3-(methylsulfanyl)pyridine	18794-33-7		250mg	$ 365.00	2022-06-04
Chemenu	CM362405-1g	3-(methylthio)pyridine	18794-33-7	95%+	1g	$435	2022-06-12
eNovation Chemicals LLC	D147892-50g	3-(methylthio)pyridine	18794-33-7	95%	50g	$1850	2024-08-03
eNovation Chemicals LLC	D147892-100g	3-(methylthio)pyridine	18794-33-7	95%	100g	$2750	2024-08-03
Enamine	EN300-43371-0.05g	3-(methylsulfanyl)pyridine	18794-33-7	95%	0.05g	$84.0	2023-06-04
Enamine	EN300-43371-0.1g	3-(methylsulfanyl)pyridine	18794-33-7	95%	0.1g	$124.0	2023-06-04
Enamine	EN300-43371-0.25g	3-(methylsulfanyl)pyridine	18794-33-7	95%	0.25g	$178.0	2023-06-04
Enamine	EN300-43371-0.5g	3-(methylsulfanyl)pyridine	18794-33-7	95%	0.5g	$331.0	2023-06-04